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Compound of Interest

Compound Name: Dihydrobenzofuran

Cat. No.: B1216630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the synthesis and evaluation of

novel dihydrobenzofuran-based compounds as potential hypoglycemic agents. The

information is intended to guide researchers in the development of new therapeutics for

diabetes and related metabolic disorders.

Synthesis of Benzofuran-Based
Chromenochalcones as Antihyperglycemic Agents
This section details the synthesis of benzofuran-based chromenochalcones, which have shown

significant in vitro and in vivo antihyperglycemic and antidyslipidemic activities.[1][2][3]

Experimental Protocols
Protocol 1: Synthesis of 2-Benzoylbenzofuran-5-carbaldehydes (Intermediate)

This protocol describes the synthesis of the key intermediate, 2-benzoylbenzofuran-5-

carbaldehyde, starting from p-hydroxybenzaldehyde.

Step 1: Duff Formylation of p-Hydroxybenzaldehyde.
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To a solution of p-hydroxybenzaldehyde (1) in trifluoroacetic acid (TFA), add

hexamethylenetetramine (HMTA).

Heat the reaction mixture and monitor the progress by Thin Layer Chromatography (TLC).

Upon completion, hydrolyze the reaction mixture with 3 N HCl to obtain the

dicarbaldehyde intermediate (2).[1]

Step 2: Synthesis of 2-Benzoylbenzofuran-5-carbaldehydes.

React the dicarbaldehyde intermediate (2) with an appropriate α-haloacetyl aryl

compound.

The specific reaction conditions (solvent, temperature, and reaction time) should be

optimized based on the specific α-haloacetyl aryl compound used.

Protocol 2: Synthesis of Acyl Chromenes (Intermediate)

This protocol outlines the synthesis of acyl chromene intermediates.

Perform a pyridine-catalyzed condensation between methyl-but-2-enal/citral dimethyl acetal

and 2,4-dihydroxyacetophenone (7).[1]

One of the hydroxyl groups of the acetophenone will be engaged in chelation during the

reaction.[1]

Purify the resulting acyl chromenes (8 or 9) using column chromatography.

Protocol 3: Synthesis of Benzofuran-Based Chromenochalcones (Final Product)

This protocol describes the final Claisen-Schmidt condensation to yield the target

chromenochalcones.

Dissolve the acyl chromene (8 or 9) in dry tetrahydrofuran (THF).

Add sodium hydride (NaH) to the solution at room temperature.

Add the appropriate 2-benzoylbenzofuran-5-carbaldehyde to the reaction mixture.
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Stir the reaction at room temperature and monitor by TLC.

Upon completion, quench the reaction and extract the product.

Purify the final benzofuran-based chromenochalcones (16-21) by column chromatography to

obtain the compounds in good yields.[1]

Data Presentation
Table 1: In Vitro Glucose Uptake Stimulatory Effects of Benzofuran-Based Chromenochalcones

in L6-GLUT4myc Myotubes.[1]

Compound Concentration (µM) Glucose Uptake (%)

16 10 109.5

18 5 96

10 161.5

21 5 73.5

10 188

22 5 93

10 220.5

24 5 82

10 249

25 10 89

29 10 82.5

31 10 108

35 10 124

Table 2: In Vivo Antihyperglycemic Activity of Selected Benzofuran-Based Chromenochalcones

in Streptozotocin-Induced Diabetic Rats.[1]
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Compound Time Interval
% Reduction in
Blood Glucose

p-value

21 0-5 h 19.2 < 0.05

0-24 h 17.2 < 0.05

22 0-5 h 18.7 < 0.05

0-24 h 16.8 < 0.05

24 0-5 h 22.8 < 0.001

0-24 h 25.1 < 0.001

Mandatory Visualization
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Synthesis Workflow
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Caption: Synthesis of Benzofuran-Based Chromenochalcones.
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Synthesis Workflow
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Synthetic Approaches
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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